N-(4-cyanophenyl)-2-[(4-fluorophenyl)thio]acetamide

• IUPAC Name: N-(4-cyanophenyl)-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C15H11FN2OS/c16-12-3-7-14(8-4-12)20-10-15(19)18-13-5-1-11(9-17)2-6-13/h1-8H,10H2,(H,18,19)
• InChI Key: BAIJSKCYOPSLCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)NC(=O)CSC2=CC=C(C=C2)F
• Molecular Formula: C15H11FN2OS
• Molecular Weight: 286.3 g/mol

Description

N-(4-cyanophenyl)-2-[(4-fluorophenyl)thio]acetamide, commonly known as CFNTA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. CFNTA is a thioacetamide derivative that has been synthesized and studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CFNTA is not fully understood, but it is believed to involve the inhibition of certain enzymes and pathways in cancer cells and neurons. CFNTA has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that are involved in the regulation of gene expression. CFNTA has also been shown to inhibit the activity of glycogen synthase kinase 3β (GSK3β), which is involved in the regulation of neuronal function.
Biochemical and Physiological Effects
CFNTA has been shown to have a variety of biochemical and physiological effects. CFNTA has been shown to induce apoptosis (programmed cell death) in cancer cells. CFNTA has also been shown to increase the expression of certain genes involved in neuronal function and to improve cognitive function in animal models. CFNTA has been shown to have low toxicity and to be well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

CFNTA has several advantages for lab experiments. CFNTA is easy to synthesize and has high purity and high yield. CFNTA has low toxicity and is well-tolerated in animal studies. However, there are also limitations to using CFNTA in lab experiments. CFNTA is relatively new and there is limited information available on its properties and effects. CFNTA is also expensive and may not be readily available in some labs.

Future Directions

There are several future directions for CFNTA research. CFNTA may be further studied for its potential applications in cancer research, particularly in combination with other cancer treatments. CFNTA may also be studied for its potential applications in Alzheimer's disease research, particularly in the development of new treatments. CFNTA may also be studied for its potential applications in other neurological disorders, such as Parkinson's disease and Huntington's disease. Further research is needed to fully understand the properties and effects of CFNTA.

Synthesis Methods

The synthesis of CFNTA involves the reaction of 4-cyanophenyl isothiocyanate and 4-fluorobenzylamine in the presence of a base. The reaction produces a thioamide intermediate, which is then treated with acetic anhydride to form CFNTA. The synthesis of CFNTA has been optimized to yield high purity and high yield.

Scientific Research Applications

CFNTA has been studied for its potential applications in scientific research, particularly in the field of cancer research. CFNTA has been shown to inhibit the growth of cancer cells in vitro and in vivo. CFNTA has also been studied for its potential applications in Alzheimer's disease research. CFNTA has been shown to have neuroprotective effects and may be useful in the treatment of Alzheimer's disease.